Cas no 2229266-33-3 (1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one
• CAS No: 2229266-33-3
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 6129374
• PubChem ID: 165656419
• Update Time: 2025-06-12

1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one
• EN300-1947092
• 1-{1-[3-(trifluoromethoxy)phenyl]cyclopropyl}ethan-1-one
• 2229266-33-3

• Inchi： 1S/C12H11F3O2/c1-8(16)11(5-6-11)9-3-2-4-10(7-9)17-12(13,14)15/h2-4,7H,5-6H2,1H3
• InChI Key： HZJFKAGANFJQNS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(C(C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one

Professional Introduction to Compound with CAS No. 2229266-33-3 and Product Name: 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one

The compound with the CAS number 2229266-33-3 and the product name 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethoxy group and a cyclopropyl moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating fluorinated aromatic rings. The trifluoromethoxy substituent, in particular, is known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. This feature has made it a favorite among medicinal chemists seeking to develop next-generation therapeutics. The cyclopropyl group, on the other hand, contributes to the rigidity of the molecular structure, which can be crucial for optimizing interactions with biological targets.

Current research in the field of drug discovery increasingly emphasizes the importance of structural diversity and innovative molecular design. The compound 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one exemplifies this trend by combining elements that are both synthetically accessible and biologically relevant. Studies have shown that such structures can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The cyclopropyl ring provides a versatile handle for chemical modifications, allowing researchers to fine-tune properties such as solubility, bioavailability, and target specificity. Meanwhile, the trifluoromethoxy group serves as a stable anchor that can be modified without compromising the core pharmacophore. This balance between structural integrity and modularity makes the compound an attractive starting point for developing novel drug candidates.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques can predict how modifications to the 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one structure will affect its interactions with biological targets. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing. By leveraging these tools, researchers can more efficiently navigate the complex landscape of drug design.

The synthesis of this compound also highlights the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic routes are increasingly focused on minimizing waste, reducing energy consumption, and utilizing sustainable materials. The preparation of 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one adheres to these principles, demonstrating how cutting-edge drug development can be both innovative and environmentally responsible.

In conclusion, the compound with CAS number 2229266-33-3 and product name 1-{1-3-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its potential for further optimization, make it a promising candidate for future therapeutic applications. As research in this area continues to evolve, compounds like this one will play an increasingly important role in shaping the next generation of medicines.